Cas no 1643125-32-9 (SAFit1)

• Product Name: SAFit1
• CAS No: 1643125-32-9
• MF: C₄₂H₅₃NO₁₁
• MW: 747.870333433151
• CID: 4738697
• PubChem ID: 86277875
• Update Time: 2024-11-04

SAFit1 Chemical and Physical Properties

Names and Identifiers

• SAFit1
• 2-(3-((R)-1-((S)-1-((S)-2-cyclohexyl-2-(3,4,5-trimethoxyphenyl)acetyl)piperidine-2-carbonyloxy)-3-(3,4-dimethoxyphenyl)propyl)phenoxy)acetic acid
• BDBM50125333
• 2-[3-[(1R)-1-[(2S)-1-[(2S)-2-cyclohexyl-2-(3,4,5-trimethoxyphenyl)acetyl]piperidine-2-carbonyl]oxy-3-(3,4-dimethoxyphenyl)propyl]phenoxy]acetic acid
• G16424
• GY1
• DA-57631
• 2-{3-[(1R)-1-[(2S)-1-[(2S)-2-cyclohexyl-2-(3,4,5-trimethoxyphenyl)acetyl]piperidine-2-carbonyloxy]-3-(3,4-dimethoxyphenyl)propyl]phenoxy}acetic acid
• compound 1 [PMID: 25436518]
• AKOS040742605
• GTPL11481
• SCHEMBL16586338
• CHEMBL3623612
• MS-31310
• 1643125-32-9
• CS-0022958
• HY-102079
• 2-[3-[(1~{R})-1-[(2~{S})-1-[(2~{S})-2-cyclohexyl-2-(3,4,5-trimethoxyphenyl)ethanoyl]piperidin-2-yl]carbonyloxy-3-(3,4-dimethoxyphenyl)propyl]phenoxy]ethanoic acid
• EX-A8644

• Inchi： 1S/C42H53NO11/c1-48-34-20-18-27(22-35(34)49-2)17-19-33(29-14-11-15-31(23-29)53-26-38(44)45)54-42(47)32-16-9-10-21-43(32)41(46)39(28-12-7-6-8-13-28)30-24-36(50-3)40(52-5)37(25-30)51-4/h11,14-15,18,20,22-25,28,32-33,39H,6-10,12-13,16-17,19,21,26H2,1-5H3,(H,44,45)/t32-,33+,39-/m0/s1
• InChI Key： OEQZPFWOEOOISR-AKTKKGGCSA-N
• SMILES： O=C([C@H](C1C=C(C(=C(C=1)OC)OC)OC)C1CCCCC1)N1CCCC[C@H]1C(=O)O[C@@H](C1C=CC=C(C=1)OCC(=O)O)CCC1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 747.361862g/mol
• Monoisotopic Mass: 747.361862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 54
• Rotatable Bond Count: 18
• Complexity: 1150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.2
• Topological Polar Surface Area: 139
• Molecular Weight: 747.9g/mol

SAFit1 Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Linear 1,3-diarylpropanoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids